Cas no 103324-68-1 (octahydro-2-methyl-6(2H)-Isoquinolinone)

Octahydro-2-methyl-6(2H)-Isoquinolinone is a saturated heterocyclic compound featuring an isoquinolinone core with an octahydro backbone and a methyl substituent at the 2-position. This structure imparts stability and versatility, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its rigid, bicyclic framework is conducive to the development of bioactive molecules, particularly in medicinal chemistry for targeting central nervous system (CNS) disorders. The compound's high purity and well-defined stereochemistry enhance its utility in asymmetric synthesis and catalyst design. Its compatibility with a range of reaction conditions further underscores its applicability in complex molecular transformations.

octahydro-2-methyl-6(2H)-Isoquinolinone structure

103324-68-1 structure

Product Name:octahydro-2-methyl-6(2H)-Isoquinolinone

CAS No:103324-68-1

MF:C₁₀H₁₇NO

MW:167.248082876205

CID:1096907

Update Time:2026-04-29

octahydro-2-methyl-6(2H)-Isoquinolinone Chemical and Physical Properties

Names and Identifiers

- octahydro-2-methyl-6(2H)-Isoquinolinone

octahydro-2-methyl-6(2H)-Isoquinolinone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-385737-1.0g	2-methyl-decahydroisoquinolin-6-one	103324-68-1	1.0g	$1150.0	2023-03-02
Enamine	EN300-385737-2.5g	2-methyl-decahydroisoquinolin-6-one	103324-68-1	2.5g	$2384.0	2023-03-02
Enamine	EN300-385737-5.0g	2-methyl-decahydroisoquinolin-6-one	103324-68-1	5.0g	$3018.0	2023-03-02
Enamine	EN300-385737-10.0g	2-methyl-decahydroisoquinolin-6-one	103324-68-1	10.0g	$3795.0	2023-03-02

octahydro-2-methyl-6(2H)-Isoquinolinone Related Literature

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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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5. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

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Additional information on octahydro-2-methyl-6(2H)-Isoquinolinone

Octahydro-2-Methyl-6(2H)-Isoquinolinone: A Comprehensive Overview

The compound with CAS No. 103324-68-1, commonly referred to as octahydro-2-methyl-6(2H)-isoquinolinone, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the isoquinolinone class, which is known for its diverse biological activities and structural versatility. Recent studies have highlighted its potential applications in drug discovery, material science, and biotechnology, making it a subject of intense research interest.

Octahydro-2-methyl-6(2H)-isoquinolinone exhibits a unique chemical structure characterized by a bicyclic framework with a methyl substituent at the 2-position. This structure contributes to its stability and reactivity, making it an ideal candidate for various chemical transformations. Researchers have explored its synthesis through various routes, including catalytic hydrogenation and ring-closing metathesis, which have provided insights into its formation mechanisms and optimization strategies.

One of the most promising aspects of octahydro-2-methyl-6(2H)-isoquinolinone is its potential as a building block in medicinal chemistry. Its isoquinolinone core is a common feature in many bioactive molecules, including antibiotics, antifungal agents, and anticancer drugs. Recent studies have demonstrated its ability to inhibit key enzymes involved in cellular signaling pathways, suggesting its role as a lead compound for developing novel therapeutic agents.

In addition to its pharmacological applications, octahydro-2-methyl-6(2H)-isoquinolinone has shown promise in materials science. Its rigid bicyclic structure makes it an attractive candidate for use in the development of advanced materials such as high-performance polymers and liquid crystals. Researchers have investigated its self-assembling properties under various conditions, revealing potential applications in nanotechnology and electronic devices.

The safety and toxicity profile of octahydro-2-methyl-6(2H)-isoquinolinone have also been extensively studied. Experimental data indicate that it exhibits low toxicity at therapeutic concentrations, making it suitable for use in pharmaceutical formulations. However, further studies are required to fully understand its long-term effects and environmental impact.

In conclusion, octahydro-2-methyl-6(2H)-isoquinolinone (CAS No. 103324-68-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application studies, position it as a valuable asset in modern scientific research. As ongoing investigations continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in the development of innovative solutions across various industries.